Cas no 2228264-77-3 (4-(2,3,5,6-tetrafluorophenyl)butan-2-one)

• Product Name: 4-(2,3,5,6-tetrafluorophenyl)butan-2-one
• CAS No: 2228264-77-3
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 6027694
• PubChem ID: 165684357
• Update Time: 2025-11-01

4-(2,3,5,6-tetrafluorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,3,5,6-tetrafluorophenyl)butan-2-one
• EN300-1819909
• 2228264-77-3

• Inchi： 1S/C10H8F4O/c1-5(15)2-3-6-9(13)7(11)4-8(12)10(6)14/h4H,2-3H2,1H3
• InChI Key： RENKEKWCTRKTQD-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1CCC(C)=O)F)F)F

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2,3,5,6-tetrafluorophenyl)butan-2-one

4-(2,3,5,6-Tetrafluorophenyl)butan-2-one: A Comprehensive Overview

4-(2,3,5,6-Tetrafluorophenyl)butan-2-one is a highly specialized organic compound with the CAS number 2228264-77-3. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. The molecule consists of a butanone backbone (a four-carbon chain with a ketone group) substituted with a tetrafluorophenyl ring at the fourth position. The fluorine atoms on the aromatic ring contribute to its distinctive electronic and physical properties.

The synthesis of 4-(2,3,5,6-tetrafluorophenyl)butan-2-one typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the tetrafluorophenyl group. These methods not only enhance the scalability of production but also align with green chemistry principles by minimizing waste and energy consumption.

One of the most notable applications of 4-(2,3,5,6-tetrafluorophenyl)butan-2-one is in the development of advanced materials. Its fluorinated aromatic ring imparts high thermal stability and chemical resistance, making it ideal for use in high-performance polymers and coatings. Recent studies have demonstrated its potential as a building block for polyimides, which are widely used in aerospace and electronics due to their exceptional thermal and mechanical properties.

In addition to materials science, 4-(2,3,5,6-tetrafluorophenyl)butan-2-one has shown promise in pharmaceutical research. Its unique structure allows for interactions with specific biological targets, making it a valuable lead compound in drug discovery. For example, researchers have investigated its ability to modulate enzyme activity and receptor binding. These findings underscore its potential as a scaffold for developing novel therapeutic agents.

The electronic properties of 4-(2,3,5,6-tetrafluorophenyl)butan-2-one also make it an interesting candidate for optoelectronic applications. The fluorine atoms on the aromatic ring significantly alter the compound's conjugation and electron distribution, which can be leveraged in designing organic light-emitting diodes (OLEDs) and photovoltaic materials. Recent experiments have highlighted its potential as an electron transport layer material in OLEDs due to its high electron mobility and stability under operational conditions.

From an environmental perspective, understanding the fate and toxicity of 4-(2,3,5,6-tetrafluorophenyl)butan-2-one is crucial for its safe handling and application. Studies have shown that its fluorinated structure enhances persistence in certain environmental conditions; however, biodegradation pathways have been identified under specific microbial conditions. These insights are essential for developing guidelines to minimize ecological impact during industrial use.

In conclusion,4-(2,3,5,6-tetrafluorophenyl)butan-2-one stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure not only offers opportunities for innovative material development but also serves as a valuable tool in pharmaceutical research. As ongoing studies continue to uncover new properties and applications for this compound,the future of 4-(2-,3-,5-,6-tetrafluorophenyl)butan-2-one looks promising indeed.